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Compound of Interest

5-Bromothiophene-2-carboxylic
Compound Name: o
aci

Cat. No. B029826

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential safety and logistical information for the proper
disposal of 5-Bromothiophene-2-carboxylic acid (CAS No. 7311-63-9).

Hazard Identification and Safety Summary

5-Bromothiophene-2-carboxylic acid is a halogenated heterocyclic compound that requires
careful handling due to its hazardous properties. It is classified as a skin irritant, a serious eye
irritant, and may cause respiratory irritation.[1][2] Adherence to safety protocols is crucial to
minimize exposure and ensure a safe laboratory environment.
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Hazard Category GHS Classification Hazard Statement Pictogram
) o H315: Causes skin
Skin Irritation Category 2 o GHSO07
Irritation

o H319: Causes serious
Eye Irritation Category 2 o GHSO07
eye irritation

Specific Target Organ
o ] Category 3 H335: May cause
Toxicity (Single ] ) o GHSO07
(Respiratory system) respiratory irritation
Exposure)

Incompatible Materials: Strong oxidizing agents and strong acids.[1]

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can lead to
the release of irritating gases and vapors, including carbon monoxide (CO), carbon dioxide
(C0O2), sulfur oxides, and hydrogen halides.[1]

Personal Protective Equipment (PPE)

When handling 5-Bromothiophene-2-carboxylic acid, appropriate personal protective
equipment must be worn to prevent skin and eye contact, as well as inhalation of dust.

Protection Type Recommended Equipment

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

Chemical-resistant gloves (e.qg., nitrile rubber)

Skin Protection
and a lab coat.

A NIOSH/MSHA approved respirator is
Respiratory Protection recommended if dust is generated and exposure

limits are exceeded.

Experimental Protocols: Waste Collection and
Disposal
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The primary and recommended method for the disposal of 5-Bromothiophene-2-carboxylic
acid is to send it to an approved waste disposal facility.[1][3] Do not attempt to dispose of this
chemical down the drain or in regular waste streams.

Protocol for Collection of Solid 5-Bromothiophene-2-carboxylic Acid Waste:
o Designate a Waste Container:

o Use a clearly labeled, sealable, and chemically compatible container for the collection of
solid 5-Bromothiophene-2-carboxylic acid waste.

o The container should be in good condition and have a secure lid to prevent spills and the
release of dust.

e Label the Waste Container:
o Before adding any waste, affix a "Hazardous Waste" label to the container.

o The label must include:

The full chemical name: "5-Bromothiophene-2-carboxylic acid"”

The CAS Number: "7311-63-9"

The associated hazards (e.g., "Irritant,” "Skin Irritant,” "Eye Irritant").

The date the first waste was added.
o Waste Accumulation:

o Carefully transfer the solid waste into the designated container, minimizing the generation
of dust.

o Keep the waste container securely closed when not in use.

o Store the waste container in a designated satellite accumulation area that is well-
ventilated and away from incompatible materials.
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» Disposal Request:

o Once the container is full, or if it has been in accumulation for a period defined by your
institution's policies, arrange for its collection by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

Protocol for Disposal of Contaminated Materials:

Segregation:

o Any materials, such as gloves, weigh boats, or paper towels, that are contaminated with 5-
Bromothiophene-2-carboxylic acid should be considered hazardous waste.

Collection:

o Place these contaminated materials in a separate, clearly labeled, and sealed plastic bag
or container.

Labeling:

o Label the container as "Solid Waste Contaminated with 5-Bromothiophene-2-carboxylic
acid" and include the relevant hazard warnings.

Disposal:

o Dispose of this container along with the solid chemical waste through your institution's
hazardous waste management program.

Emergency Procedures
Spill Response:
» Evacuate: If a significant amount of dust is generated, evacuate the immediate area.

e Ventilate: Ensure the area is well-ventilated.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b029826?utm_src=pdf-body
https://www.benchchem.com/product/b029826?utm_src=pdf-body
https://www.benchchem.com/product/b029826?utm_src=pdf-body
https://www.benchchem.com/product/b029826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Contain: Use an inert absorbent material to clean up the spill. Avoid generating dust.

o Collect: Carefully sweep or vacuum the spilled material and place it in a sealed and labeled
container for disposal as hazardous waste.

o Decontaminate: Clean the spill area thoroughly with soap and water.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1]

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[1]

e Ingestion: Do NOT induce vomiting. Get medical attention.[1]
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Caption: Workflow for the safe handling and disposal of 5-Bromothiophene-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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